2-(7-(furan-2-yl)-4-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)-N-methyl-N-phenylacetamide

• IUPAC Name: 2-[7-(furan-2-yl)-4-oxo-2-pyrrolidin-1-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl]-N-methyl-N-phenylacetamide
• InChI: InChI=1S/C22H21N5O3S/c1-25(15-8-3-2-4-9-15)17(28)14-27-21(29)19-20(18(24-27)16-10-7-13-30-16)31-22(23-19)26-11-5-6-12-26/h2-4,7-10,13H,5-6,11-12,14H2,1H3
• InChI Key: YWYHURFJSNSXNP-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C(=O)CN2C(=O)C3=C(C(=N2)C4=CC=CO4)SC(=N3)N5CCCC5
• Molecular Formula: C22H21N5O3S
• Molecular Weight: 435.5 g/mol

Description

2-(7-(furan-2-yl)-4-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)-N-methyl-N-phenylacetamide is a useful research compound. Its molecular formula is C22H21N5O3S and its molecular weight is 435.5. The purity is usually 95%.
BenchChem offers high-quality 2-(7-(furan-2-yl)-4-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)-N-methyl-N-phenylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(7-(furan-2-yl)-4-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)-N-methyl-N-phenylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Research has led to the synthesis of novel compounds with structures incorporating elements such as furan, pyrrolidine, and thiazolo[4,5-d]pyridazinone. For instance, Demchenko et al. (2015) synthesized a series of novel compounds with analgesic and anti-inflammatory activities, showcasing the chemical versatility and potential therapeutic applications of such molecules (Demchenko, Bobkova, Yadlovskiy, Buchtiarova, & Demchenko, 2015).

Antioxidative Activity

Studies have also examined the antioxidative properties of heterocyclic compounds, including furans, highlighting their potential in combating oxidative stress. Yanagimoto et al. (2002) investigated the antioxidant activity of pyrroles and furans, identifying significant antioxidative potential which could be relevant for the structural analogs of the compound (Yanagimoto, Lee, Ochi, & Shibamoto, 2002).

Antipsychotic Potential

Scott et al. (1995) explored pyrrole Mannich bases with affinities for D2 and 5-HT1A receptors, indicating potential antipsychotic applications. This research suggests that structurally similar compounds could also exhibit relevant biological activities (Scott, Baxter, Bennett, Boyd, Blum, Codd, Kukla, Malloy, Maryanoff, & Maryanoff, 1995).

Insecticidal Assessment

Innovative heterocycles incorporating thiadiazole moieties have been synthesized and assessed for insecticidal activity against pests like the cotton leafworm. The work by Fadda et al. (2017) on developing compounds with potential agricultural applications underscores the broad utility of such chemical frameworks in creating effective insecticides (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).